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An In-Depth Technical Guide to the Molecular Structure of 6-Bromo-2-
methoxynicotinaldehyde

Abstract
6-Bromo-2-methoxynicotinaldehyde (CAS No. 58819-88-8) is a substituted pyridine

derivative that serves as a pivotal intermediate in the fields of organic synthesis and medicinal

chemistry. Its unique molecular architecture, featuring a pyridine ring functionalized with a

bromine atom, a methoxy group, and an aldehyde, offers a versatile platform for the

construction of complex molecular entities. This guide provides a comprehensive technical

overview of its molecular structure, elucidated through an analysis of its physicochemical

properties and predicted spectroscopic data. We delve into the causality behind its structural

characterization, present standardized protocols for its analysis, and explore the implications of

its structure on its chemical reactivity and potential applications. This document is intended for

researchers, scientists, and drug development professionals seeking a detailed understanding

of this valuable chemical building block.

Core Molecular Profile and Physicochemical
Properties
The foundational step in understanding any chemical entity is to define its fundamental

properties. 6-Bromo-2-methoxynicotinaldehyde is a solid compound whose identity is
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established by its unique combination of atoms and their arrangement in three-dimensional

space.

The molecule's structure is centered on a pyridine ring. At position 2, an electron-donating

methoxy group (-OCH₃) is present, while position 3 holds an electron-withdrawing aldehyde

group (-CHO). At position 6, a bromine atom is substituted, which significantly influences the

molecule's reactivity, particularly in cross-coupling reactions.

A summary of its key identifiers and properties is presented below.

Table 1: Key Identifiers and Physicochemical Properties

Property Value Source(s)

CAS Number 58819-88-8 [1]

Molecular Formula C₇H₆BrNO₂ [1]

Molecular Weight 216.03 g/mol

IUPAC Name
6-bromo-2-methoxypyridine-3-

carbaldehyde
[1]

Synonyms

6-Bromo-2-methoxy-pyridine-

3-carbaldehyde; 6-Bromo-2-

methoxy-3-

pyridinecarboxaldehyde

[1][2]

Appearance Solid

Melting Point 43 °C [1]

SMILES COC1=C(C=CC(=N1)Br)C=O [1]

InChI Key
KGRFLECKNDNCHM-

UHFFFAOYSA-N

The following diagram illustrates the two-dimensional structure of the molecule with standard

atom numbering for the pyridine ring.
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Synthesis & Purification

Spectroscopic Analysis

Validation

Synthesized Crude Product

Purification
(e.g., Column Chromatography)
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Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1590286?utm_src=pdf-custom-synthesis
https://www.americanelements.com/58819-88-8-6-bromo-2-methoxynicotinaldehyde
https://www.aifchem.com/product-ACVCTG845
https://www.benchchem.com/product/b1590286#molecular-structure-of-6-bromo-2-methoxynicotinaldehyde
https://www.benchchem.com/product/b1590286#molecular-structure-of-6-bromo-2-methoxynicotinaldehyde
https://www.benchchem.com/product/b1590286#molecular-structure-of-6-bromo-2-methoxynicotinaldehyde
https://www.benchchem.com/product/b1590286#molecular-structure-of-6-bromo-2-methoxynicotinaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1590286?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

